Cas no 2138264-33-0 (2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline)

• Product Name: 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline
• CAS No: 2138264-33-0
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 6268741
• PubChem ID: 165956797
• Update Time: 2025-06-13

2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2138264-33-0
• EN300-801693
• 2-(cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline
• 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline

• Inchi： 1S/C14H17N3O/c1-18-11-4-5-12-10(7-11)8-14(17-15)13(16-12)6-9-2-3-9/h4-5,7-9,17H,2-3,6,15H2,1H3
• InChI Key： XQJYTCOKTCTAEH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(C(CC1CC1)=N2)NN

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline

Introduction to 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline (CAS No. 2138264-33-0)

2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 2138264-33-0, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a quinoline core with substituents that include a cyclopropylmethyl group, a hydrazinyl moiety, and a methoxy group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable scaffold for drug discovery and medicinal chemistry research.

The quinoline backbone is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of the hydrazinyl group at the 3-position and the methoxy group at the 6-position further modulates the electronic and steric environment of the molecule, influencing its reactivity and interaction with biological targets. The cyclopropylmethyl substituent adds an additional layer of complexity, contributing to the molecule's overall conformational flexibility and potentially enhancing its binding affinity to specific protein receptors.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents. The hydrazinyl moiety, in particular, has been explored for its ability to form covalent bonds with biological targets, leading to mechanisms of action that are both potent and selective. This property makes compounds like 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline particularly attractive for developing novel chemotherapeutic strategies. Additionally, the methoxy group can serve as a site for further functionalization, allowing for the creation of analogs with tailored pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential in addressing resistant pathogens. With the rise of multidrug-resistant strains of bacteria and parasites, there is an urgent need for new chemical entities that can overcome existing therapeutic limitations. Quinoline derivatives have historically played a crucial role in combating infectious diseases, and compounds like 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline represent a promising next generation of molecules that could fill this gap. Preclinical studies have begun to explore its efficacy against various pathogens, with early results suggesting significant promise.

The synthesis of 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylmethyl group necessitates careful consideration of stereochemistry, as this substituent can influence both the reactivity and solubility of the final product. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthetic pathway and improve overall efficiency.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline with biological targets. These studies have revealed insights into how the various substituents contribute to binding affinity and specificity. For instance, the hydrazinyl group appears to form critical hydrogen bonds with polar residues in protein active sites, while the cyclopropylmethyl moiety may engage in hydrophobic interactions. Such detailed mechanistic understanding is essential for optimizing drug design and improving therapeutic outcomes.

The pharmacokinetic properties of this compound are also under investigation. In vitro assays have been conducted to assess its solubility, stability, and metabolic degradation pathways. These studies are crucial for determining whether 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline will exhibit favorable bioavailability upon administration. Additionally, toxicological evaluations have been initiated to assess its safety profile, ensuring that any potential therapeutic benefits are not outweighed by adverse effects.

One particularly intriguing aspect of this molecule is its potential dual functionality. The presence of both a hydrazinyl group and a methoxy group suggests that it may interact with multiple biological pathways simultaneously. This capability could be exploited to develop combination therapies that enhance efficacy while minimizing resistance development. Such an approach aligns with contemporary trends in drug discovery toward polypharmacological agents that target complex disease mechanisms.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline. High-throughput virtual screening (HTVS) has been used to identify potential binding partners based on structural similarity searches against large databases of protein targets. These computational methods have accelerated the identification of promising candidates for further experimental validation.

In conclusion,2-(Cyclopropylmethyl)-3-hydrazinyl-6-methoxyquinoline (CAS No. 2138264-33-0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its quinoline core combined with strategic substituents positions it as a valuable candidate for developing novel therapeutics against resistant pathogens and other diseases. Ongoing research continues to unravel its full potential through interdisciplinary approaches encompassing synthetic chemistry, computational modeling, pharmacokinetics, and toxicology.